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Compound of Interest

Compound Name:
N-(m-PEG4)-N'-hydroxypropyl-

Cy5

Cat. No.: B1193353 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and

Compliant Disposal

The proper disposal of N-(m-PEG4)-N'-hydroxypropyl-Cy5, a fluorescent cyanine-labeled

PEG linker, is critical for ensuring laboratory safety and environmental protection. Due to its

chemical properties, this compound requires careful waste management. While a specific

Safety Data Sheet (SDS) for N-(m-PEG4)-N'-hydroxypropyl-Cy5 is not readily available, data

from structurally similar molecules indicate it may be harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1][2] Therefore, a stringent and cautious approach to its

disposal is essential.

The primary objective in the disposal of N-(m-PEG4)-N'-hydroxypropyl-Cy5 is to prevent its

release into the environment, especially waterways, and to ensure the safety of all personnel.

[1] This is achieved through meticulous segregation, clear labeling, and appropriate treatment

of all waste streams. Under no circumstances should this product be discharged into drains or

sewers.[1] All disposal procedures must be in strict compliance with local, state, and federal

regulations.

Key Chemical and Safety Data
For quick reference, the following table summarizes essential data for compounds structurally

related to N-(m-PEG4)-N'-hydroxypropyl-Cy5.
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Property Value/Information Source

Chemical Name
N-(m-PEG4)-N'-(hydroxy-

PEG2)-Cy5
BroadPharm

CAS Number 2107273-12-9 BroadPharm

Molecular Formula C40H57ClN2O7 BroadPharm

Molecular Weight 713.4 g/mol BroadPharm

Hazard Statements

Harmful if swallowed. Very

toxic to aquatic life with long

lasting effects.

DC Chemicals[2]

Precautionary Statements

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P273: Avoid

release to the environment.

DC Chemicals[2]

Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocol details the methodology for the safe disposal of waste containing N-(m-
PEG4)-N'-hydroxypropyl-Cy5, including unused product, contaminated laboratory materials,

and solutions.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused solid N-(m-PEG4)-N'-hydroxypropyl-Cy5 and any materials grossly

contaminated, such as weighing paper or pipette tips.[1]

Place these materials in a clearly labeled, sealed, and chemical-resistant container

designated for hazardous waste.[1]

Liquid Waste:
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Collect all solutions containing N-(m-PEG4)-N'-hydroxypropyl-Cy5 in a dedicated,

sealed, and clearly labeled hazardous waste container.[1]

Sharps:

Any contaminated sharps, including needles and scalpels, must be placed in a designated

sharps container.[1]

2. Decontamination of Labware:

Reusable Labware (e.g., glassware):

Decontaminate reusable labware by rinsing with a suitable solvent, such as ethanol or

isopropanol (ensure material compatibility), to remove the fluorescent dye.[1]

Collect the rinse solvent as hazardous liquid waste.[1]

Following the initial solvent rinse, wash the labware with soap and water.[1]

3. Disposal of Waste Containers:

Once waste containers are full, ensure they are securely sealed.

Label the containers clearly with the chemical name and all associated hazards.[1]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.[1]

All waste must be disposed of in accordance with national and local regulations.[1]

In the event of a spill, ensure the area is well-ventilated before proceeding with cleanup.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-(m-
PEG4)-N'-hydroxypropyl-Cy5 waste.
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Disposal Workflow for N-(m-PEG4)-N'-hydroxypropyl-Cy5
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Caption: Disposal decision tree for N-(m-PEG4)-N'-hydroxypropyl-Cy5.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1193353?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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